Cas no 2225177-77-3 (2，6-BIS(TERT-BUTYL)PYRIDINE-4-BORONIC ACID)

• Product Name: 2，6-BIS(TERT-BUTYL)PYRIDINE-4-BORONIC ACID
• CAS No: 2225177-77-3
• MF: C₁₃H₂₂BNO₂
• MW: 235.13
• CID: 5144676
• PubChem ID: 133554884
• Update Time: 2025-05-21

2，6-BIS(TERT-BUTYL)PYRIDINE-4-BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,6-BIS(TERT-BUTYL)PYRIDINE-4-BORONIC ACID
• (2,6-Di-tert-butylpyridin-4-yl)boronic acid
• 2225177-77-3
• 2，6-BIS(TERT-BUTYL)PYRIDINE-4-BORONIC ACID

• Inchi： 1S/C13H22BNO2/c1-12(2,3)10-7-9(14(16)17)8-11(15-10)13(4,5)6/h7-8,16-17H,1-6H3
• InChI Key： GERJIPNOEIIQCC-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(C(C)(C)C)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 235.1743591g/mol
• Monoisotopic Mass: 235.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2，6-BIS(TERT-BUTYL)PYRIDINE-4-BORONIC ACID

2,6-Bis(tert-butyl)pyridine-4-boronic acid (CAS No. 2225177-77-3)

2,6-Bis(tert-butyl)pyridine-4-boronic acid, also known by its CAS number 2225177-77-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound belongs to the class of boronic acids, which are widely used as intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling reaction. The structure of this compound features a pyridine ring substituted with two tert-butyl groups at the 2 and 6 positions and a boronic acid group at the 4 position. This unique substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in modern chemical research.

The synthesis of 2,6-Bis(tert-butyl)pyridine-4-boronic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the hydroboration of an appropriately substituted pyridine derivative, followed by oxidation to introduce the boronic acid functionality. The tert-butyl groups are introduced via Friedel-Crafts alkylation or through directed metallation strategies, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing waste and improving scalability.

The applications of 2,6-Bis(tert-butyl)pyridine-4-boronic acid are vast and continue to expand with ongoing research. In organic synthesis, this compound serves as a versatile building block for constructing complex molecular architectures. Its boronic acid group facilitates its use in cross-coupling reactions with aryl halides or triflates, enabling the formation of biaryl structures that are essential in pharmaceuticals and agrochemicals. The steric bulk provided by the tert-butyl groups enhances the stability of intermediates during these reactions, making it particularly useful for constructing sterically hindered systems.

In materials science, 2,6-Bis(tert-butyl)pyridine-4-boronic acid has found applications in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The pyridine ring's aromaticity and electron-withdrawing nature contribute to its ability to act as an electron-deficient component in donor-acceptor systems. Recent studies have demonstrated its potential as a building block for constructing low-dimensional materials with tailored electronic properties, paving the way for next-generation electronic devices.

The pharmacological potential of 2,6-Bis(tert-butyl)pyridine-4-boronic acid is another area of active research. Its ability to act as a boron-based chelating agent makes it a promising candidate for radiopharmaceutical applications. In particular, its use in positron emission tomography (PET) imaging has been explored due to its ability to coordinate with radioactive isotopes such as boron-10. Additionally, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in disease pathways, highlighting its potential role in drug discovery.

In conclusion, 2,6-Bis(tert-butyl)pyridine-4-boronic acid (CAS No. 2225177-77-3) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As research continues to uncover new applications and synthetic methods for this compound, its significance in the chemical sciences is likely to grow further.